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Compound of Interest

Compound Name: 2-Methyl-1-propanol

Cat. No.: B041256 Get Quote

An In-depth Technical Guide to 2-Methyl-1-propanol

This technical guide provides a comprehensive overview of 2-Methyl-1-propanol, also known

as isobutanol, tailored for researchers, scientists, and professionals in drug development. It

covers its fundamental identifiers, physicochemical properties, synthesis methodologies, and

relevant metabolic pathways.

Chemical Identifiers
2-Methyl-1-propanol is a common organic solvent and an important intermediate in the

chemical industry. Accurate identification is crucial for research and regulatory purposes. The

primary identifiers for this compound are summarized below.
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Identifier Value

CAS Number 78-83-1[1][2]

IUPAC Name 2-Methylpropan-1-ol[3]

Synonyms Isobutanol, Isobutyl Alcohol

PubChem CID 6560

EC Number 201-148-0[1][4]

UN Number 1212[5]

Molecular Formula C4H10O[2]

SMILES CC(C)CO

InChI Key ZXEKIIBDNHEJCQ-UHFFFAOYSA-N[3]

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of 2-Methyl-1-propanol is
essential for its application in experimental settings.

Physicochemical Properties
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Property Value

Molecular Weight 74.12 g/mol [2]

Appearance Colorless liquid[6]

Odor Characteristic, sweet, musty odor[6]

Melting Point -108 °C[2]

Boiling Point 108 °C[2]

Density 0.803 g/mL at 25 °C[2]

Solubility in Water 70 g/L at 20 °C[2]

Vapor Density 2.55 (vs air)

Vapor Pressure 8 mmHg at 20 °C

Flash Point 28 °C (closed cup)

Autoignition Temperature 427 °C (801 °F)

Refractive Index 1.396 at 20 °C[2]

Spectroscopic Data
Spectrum Type Key Features

¹H NMR

The proton NMR spectrum of 2-methylpropan-1-

ol displays four distinct signals corresponding to

the different proton environments in the

molecule.[7]

Infrared (IR)

The IR spectrum shows a characteristic broad

O-H stretching absorption around 3300 cm⁻¹,

sharp C-H stretching peaks near 2950 cm⁻¹,

and a C-O stretching band around 1050 cm⁻¹.

[8]

Experimental Protocols
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Detailed methodologies for the synthesis of 2-Methyl-1-propanol are critical for its production

and use in further research.

Industrial Synthesis: Hydroformylation of Propylene
(Oxo Synthesis)
The primary industrial method for producing 2-Methyl-1-propanol is through the

hydroformylation of propylene, also known as the oxo process.[1] This process involves the

reaction of propylene with a mixture of carbon monoxide and hydrogen (synthesis gas).

Methodology:

Reaction Setup: The reaction is typically carried out in a high-pressure reactor.

Reactants: Propylene, carbon monoxide, and hydrogen are introduced into the reactor.

Catalyst: A rhodium or cobalt-based catalyst is commonly used.[9]

Reaction Conditions: The reaction is conducted at elevated temperatures and pressures.

Product Formation: The hydroformylation of propylene yields a mixture of n-butyraldehyde

and isobutyraldehyde.

Hydrogenation: The resulting aldehydes are then hydrogenated in a subsequent step to

produce n-butanol and 2-methyl-1-propanol (isobutanol).

Separation: The final alcohol products are separated by distillation.

Laboratory Synthesis: Fischer Esterification of 2-Methyl-
1-propanol
A common laboratory reaction involving 2-Methyl-1-propanol is its esterification with a

carboxylic acid, such as acetic acid, to form an ester. This reaction is known as Fischer

esterification.[10][11]

Methodology:
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Reactant Mixture: In a round-bottom flask, combine 2-Methyl-1-propanol and a slight

excess of glacial acetic acid.

Catalyst Addition: Add a few drops of a strong acid catalyst, such as concentrated sulfuric

acid.[10]

Reflux: Heat the mixture to reflux for a specified period, typically 1-2 hours, to allow the

reaction to reach equilibrium.

Workup: After cooling, the reaction mixture is transferred to a separatory funnel.

Washing: Wash the organic layer sequentially with water, a weak base (e.g., sodium

bicarbonate solution) to neutralize the acid catalyst and excess acetic acid, and finally with

brine.

Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium

sulfate).

Purification: Isolate the final ester product, isobutyl acetate, by distillation.

Signaling Pathways and Logical Relationships
Understanding the biological pathways involved in the production or metabolism of 2-Methyl-1-
propanol is crucial for applications in biotechnology and toxicology.

Microbial Production of Isobutanol
2-Methyl-1-propanol can be produced biologically through microbial fermentation.[1]

Genetically engineered microorganisms, such as Escherichia coli and Saccharomyces

cerevisiae, are often utilized for this purpose. The synthesis typically proceeds through a

modified amino acid biosynthetic pathway.[9]

Glucose PyruvateGlycolysis 2-KetoisovalerateEngineered Pathway IsobutyraldehydeDecarboxylation 2-Methyl-1-propanolReduction
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Caption: Engineered metabolic pathway for the microbial production of 2-Methyl-1-propanol
(Isobutanol).

Industrial Production Workflow
The industrial production of 2-Methyl-1-propanol from propylene involves a multi-step process

that is logically interconnected.

Propylene

Hydroformylation Reactor

Synthesis Gas (CO + H2)

n-Butyraldehyde &
Isobutyraldehyde

Hydrogenation Reactor

n-Butanol &
2-Methyl-1-propanol

Distillation Column

n-Butanol 2-Methyl-1-propanol
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Click to download full resolution via product page

Caption: A simplified workflow for the industrial production of 2-Methyl-1-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041256#2-methyl-1-propanol-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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